![molecular formula C26H22N4O2S2 B6555026 2-({5-benzyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide CAS No. 1040664-04-7](/img/structure/B6555026.png)
2-({5-benzyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide
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Description
2-({5-benzyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide is a useful research compound. Its molecular formula is C26H22N4O2S2 and its molecular weight is 486.6 g/mol. The purity is usually 95%.
The exact mass of the compound 2-({5-benzyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide is 486.11841830 g/mol and the complexity rating of the compound is 764. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-({5-benzyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-({5-benzyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)-N-[(4-methylphenyl)methyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The compound exhibits promising antibacterial activity against both standard bacteria and multidrug-resistant (MDR) clinical isolates . Its effectiveness surpasses that of reference drugs like cephalothin and chloramphenicol.
- Notably, compounds 3c, 8a, and 9d demonstrate bacteriostatic activity against MDR bacteria. Additionally, they exhibit a high selectivity index for antimicrobial activity against Klebsiella pneumoniae and methicillin-resistant Staphylococcus aureus (MRSA1) compared to mammalian cells, suggesting a favorable safety profile .
- The synthesis of this compound involves green chemistry conditions, utilizing lemon juice as an acidic catalyst. Such environmentally friendly approaches are essential for sustainable drug development .
- The compound is synthesized via a multicomponent reaction, which enhances efficiency and allows for the incorporation of diverse functional groups. This strategy contributes to its structural diversity and potential applications .
- The presence of an amino acid moiety in the compound adds complexity and opens avenues for bioactivity. Amino acids play crucial roles in biological processes, and their incorporation can influence drug interactions and specificity .
- The [1,2,4]-triazole scaffold is a versatile pharmacophore. Triazoles are known for their diverse biological activities, including antifungal, antiviral, and anticancer properties. The compound’s triazole ring may contribute to its therapeutic potential .
- Investigating specific molecular targets affected by this compound is essential. Understanding its interactions with cellular components, enzymes, or receptors can guide drug design and optimization .
Antimicrobial Activity
Green Chemistry Applications
Multicomponent Reaction Strategy
Amino Acid Moiety
Triazole Scaffold
Selective Targeting
properties
IUPAC Name |
2-[(5-benzyl-6-oxo-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-4-yl)sulfanyl]-N-[(4-methylphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22N4O2S2/c1-17-9-11-18(12-10-17)14-28-21(31)16-33-26-29-22-20-8-5-13-27-24(20)34-23(22)25(32)30(26)15-19-6-3-2-4-7-19/h2-13H,14-16H2,1H3,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBYZMQRVJQGKQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC5=C3C=CC=N5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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